DMT-dC(bz) Phosphoramidite
Overview
Description
DMT-dC(bz) Phosphoramidite is a DNA Phosphoramidite . Its key features include exocyclic amine functions that are protected by a benzoyl group . It is also known as 5’-O-DMT-N4-Benzoyl-2’-Deoxycytidine-CE Phosphoramidite .
Synthesis Analysis
DMT-dC(bz) Phosphoramidite is typically used in the synthesis of DNA . The phosphitylation of several protected nucleoside reagents with 2-Cyanoethyl-N,N,N’,N’-tetraisopropylphosphordiamidite in the presence of an acid-base activator is illustrated in the synthesis .Molecular Structure Analysis
The molecular structure of DMT-dC(bz) Phosphoramidite includes a benzoyl group (dA (bz) and dC (bz)) or isobutyryl group (dG (ib)) . The empirical formula is C46H52N5O8P .Chemical Reactions Analysis
The chemical reactions involving DMT-dC(bz) Phosphoramidite include phosphitylation reactions . These reactions involve reacting a protected nucleoside reagent with 2-Cyanoethyl-N,N,N’,N’-tetraisopropylphosphordiamidite in the presence of an acid-base activator .Physical And Chemical Properties Analysis
DMT-dC(bz) Phosphoramidite has a molecular weight of 833.91 . It is a solid at 20°C . It should be stored at 0-10°C .Scientific Research Applications
Synthesis of Therapeutic Oligonucleotides
DMT-dC(bz) Phosphoramidite is extensively used in the synthesis of therapeutic oligonucleotides . These are short, single-stranded DNA or RNA molecules that can modulate gene expression, offering potential treatments for a variety of diseases, including genetic disorders, cancers, and viral infections.
Antisense Technology
This compound is pivotal in creating antisense oligonucleotides, which bind to mRNA transcripts and block their translation into proteins . This technology is used to silence specific genes and has therapeutic applications in diseases where inhibiting the expression of a certain protein is beneficial.
CRISPR-Cas9 Genome Editing
In the CRISPR-Cas9 system, DMT-dC(bz) Phosphoramidite can be used to synthesize guide RNAs with high precision . These guide RNAs direct the Cas9 enzyme to the correct location in the genome for targeted gene editing.
Molecular Diagnostics
Oligonucleotides synthesized using DMT-dC(bz) Phosphoramidite are employed in molecular diagnostic techniques, such as PCR and microarray assays, to detect and quantify specific DNA or RNA sequences associated with diseases .
DNA Data Storage
The high fidelity of oligonucleotide synthesis with this compound allows for the encoding of digital information into DNA, a novel method for high-density data storage .
Nanotechnology
DMT-dC(bz) Phosphoramidite is used in the construction of DNA-based nanostructures and devices. These nanostructures have applications in drug delivery, biosensing, and nanoelectronics .
Fluorescent Probes and Quenchers
Fluorescently labeled oligonucleotides, synthesized with DMT-dC(bz) Phosphoramidite, serve as probes and quenchers in various bioanalytical assays, providing insights into biological processes and molecular interactions .
Synthetic Biology
This compound is instrumental in the field of synthetic biology for creating synthetic genes, pathways, and even whole genomes, which can lead to the production of new biological systems and organisms .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
DMT-dC(bz) Phosphoramidite is primarily used in the synthesis of DNA oligonucleotides . Its main targets are the nucleotide sequences that it is designed to complement during the synthesis process .
Mode of Action
The compound works by integrating into the growing DNA chain during the synthesis process . The benzoyl group (dA (bz) and dC (bz)) or isobutyryl group (dG (ib)) protect the exocyclic amine functions . This protection is crucial for the successful incorporation of the compound into the DNA sequence .
Biochemical Pathways
The primary biochemical pathway involved is the synthesis of DNA oligonucleotides . The compound integrates into the growing DNA chain, effectively becoming a part of the final DNA sequence .
Pharmacokinetics
The compound’s stability, solubility, and reactivity are crucial for its effective use in dna synthesis .
Result of Action
The result of the compound’s action is the successful synthesis of DNA oligonucleotides with the desired sequence . This can be used for a variety of purposes, including research, diagnostics, and therapeutic applications .
Action Environment
The action of DMT-dC(bz) Phosphoramidite is highly dependent on the conditions in which the DNA synthesis is carried out . Factors such as temperature, pH, and the presence of other reactants can all influence the compound’s efficacy and stability .
properties
IUPAC Name |
N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C46H52N5O8P/c1-32(2)51(33(3)4)60(57-29-13-27-47)59-40-30-43(50-28-26-42(49-45(50)53)48-44(52)34-14-9-7-10-15-34)58-41(40)31-56-46(35-16-11-8-12-17-35,36-18-22-38(54-5)23-19-36)37-20-24-39(55-6)25-21-37/h7-12,14-26,28,32-33,40-41,43H,13,29-31H2,1-6H3,(H,48,49,52,53)/t40-,41+,43+,60?/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGTNFMKLGRFZDX-SALLYJDFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)NC(=O)C6=CC=CC=C6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)NC(=O)C6=CC=CC=C6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H52N5O8P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50431406 |
Source
|
| Record name | Bz-dC Phosphoramidite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50431406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
833.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
DMT-dC(bz) Phosphoramidite | |
CAS RN |
102212-98-6 |
Source
|
| Record name | Cytidine, N-benzoyl-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-deoxy-, 3′-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=102212-98-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bz-dC Phosphoramidite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50431406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N4-Benzoyl-5′-O-(4,4′-dimethoxytrityl)-2′-deoxycytidine-3′-O-[O-(2-cyanoethyl)-N,N′-diisopropylphosphoramidite] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.228.218 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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